![molecular formula C11H9BrO3 B1236860 3-Bromo-7-hydroxy-4,8-dimethylcoumarin](/img/structure/B1236860.png)
3-Bromo-7-hydroxy-4,8-dimethylcoumarin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-7-hydroxy-4,8-dimethyl-1-benzopyran-2-one is a hydroxycoumarin.
Scientific Research Applications
Cytotoxicity and Cancer Research
3-Bromo-7-hydroxy-4,8-dimethylcoumarin derivatives have been explored for their potential in cancer research. Ostrowska et al. (2017) synthesized a series of bromo derivatives of 5-hydroxycoumarin, showing significant in vitro cytotoxicity against human prostate cancer cells (Ostrowska et al., 2017).
Solid-State Structural Analysis
The solid-state structures of certain derivatives, such as 6-acetyl-8-bromo-5-O-alkylamino-4,7-dimethylcoumarins, have been analyzed using X-ray diffraction and NMR techniques, providing insights into their complex molecular structures (Ostrowska et al., 2018).
Anti-Inflammatory Applications
Research by Pandey et al. (2010) explored the design and synthesis of PEGylated 4-methyl and 4,8-dimethylcoumarin derivatives for their potential in inhibiting ICAM-1, a molecule involved in inflammation. This could open new avenues for non-steroidal anti-inflammatory compounds (Pandey et al., 2010).
Molecular Synthesis and Modification
The compound has been used in various molecular synthesis processes. For instance, Al-Zghoul et al. (2005) discussed the synthesis of aminocoumarins from 3-Bromo-7-methoxy-4-methylcoumarin and 3-bromo-4,7-dimethyl-coumarin (Al-Zghoul et al., 2005).
Glycosylation Studies
Yu et al. (2008) investigated the glycosylation of hydroxylcoumarin using hairy roots of Polygonum multiflorum, leading to the biosynthesis of new coumarin glucosides (Yu et al., 2008).
Photolabile Protecting Groups
Lu et al. (2003) explored the use of 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin (Bhc-diol) as a photoremovable protecting group for aldehydes and ketones, indicating its potential in photochemical applications (Lu et al., 2003).
properties
Molecular Formula |
C11H9BrO3 |
---|---|
Molecular Weight |
269.09 g/mol |
IUPAC Name |
3-bromo-7-hydroxy-4,8-dimethylchromen-2-one |
InChI |
InChI=1S/C11H9BrO3/c1-5-7-3-4-8(13)6(2)10(7)15-11(14)9(5)12/h3-4,13H,1-2H3 |
InChI Key |
CUZVPTYKIQMJDT-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)O)Br |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)O)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.